Cas no 21016-46-6 (2,4-Dimethyl-2-pentenoic acid)

2,4-Dimethyl-2-pentenoic acid Properties

Names and Identifiers

• 2,4-Dimethyl-2-pentenoic acid
• 2,4-dimethylpent-2-enoic acid
• 2,4-dimethyl-pent-2-enioc acid ethyl ester
• dimethyl-2,4 pentene-2 oate d'ethyle
• ethyl 2,4-dimethyl-2-pentenoate

• InChIKey： DMHLGGQHOSTMJG-XQRVVYSFSA-N
• Inchi： 1S/C7H12O2/c1-5(2)4-6(3)7(8)9/h4-5H,1-3H3,(H,8,9)
• SMILES： C/C(=C/C(C)C)/C(O)=O

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.075905
• Heavy Atom Count: 9
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Surface Charge: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• LogP: 1.67330
• PSA: 37.30000
• Refractive Index: 1.4254 (estimate)
• Boiling Point: 237.28°C (estimate)
• Melting Point: -9.25°C (estimate)
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u65e0\u8272\u6db2\u4f53","dst":"colorless liquid "},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.9658 (rough estimate)

2,4-Dimethyl-2-pentenoic acid Security Information

• Safety Instruction： 26-36/37/39
• Packing Group：III
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3265
• PackingGroup：III
• Risk Phrases： 34-43-36
• HazardClass：8

2,4-Dimethyl-2-pentenoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%